Cas no 4322-81-0 (1,2-Benzisothiazol-3(2H)-one, 2-[(4-chlorophenyl)methyl]-)

• Product Name: 1,2-Benzisothiazol-3(2H)-one, 2-[(4-chlorophenyl)methyl]-
• CAS No: 4322-81-0
• MF: C₁₄H₁₀ClNOS
• MW: 275.753301143646
• CID: 1515430
• Update Time: 2024-08-23

1,2-Benzisothiazol-3(2H)-one, 2-[(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one, 2-[(4-chlorophenyl)methyl]-

• Inchi： 1S/C14H10ClNOS/c15-11-7-5-10(6-8-11)9-16-14(17)12-3-1-2-4-13(12)18-16/h1-8H,9H2
• InChI Key： GQBVBBSACQRWPC-UHFFFAOYSA-N
• SMILES： S1C2=C(C=CC=C2)C(=O)N1CC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 275.0173

Experimental Properties

• Density: 1.408±0.06 g/cm3(Predicted)
• Boiling Point: 443.9±47.0 °C(Predicted)
• PSA: 20.31
• pka: -2.30±0.20(Predicted)